Cas no 598-50-5 (Methylurea)

Methylurea Properties

Names and Identifiers

• 1-Methylurea
• Methylurea
• N-Methylurea
• 3-methylurea
• Methylharnstoff [German]
• Methylmocovina [Czech]
• Monomethylurea
• N-methylthiourea
• Urea,methyl
• urea,N-methyl
• Monomethyl urea
• Urea, methyl-
• Methyl urea
• urea, N-methyl-
• Methylmocovina
• N-methyl urea
• 1-Methylurea;1-Methylurea
• VZ89YBW3P8
• XGEGHDBEHXKFPX-UHFFFAOYSA-N
• Methylurea, 97%
• Methylharnstoff
• methylisourea
• methyl-urea
• 3-methyl-urea
• CH3NHCONH2
• bmse000738
• KSC271C6B
• GTPL4662
• EINECS 209-935-0
• AC8061
• NS00006191
• F0001-1568
• AKOS000120665
• AMY40217
• L000900
• Z56932989
• DTXSID5060510
• AI3-15088
• M0455
• UNII-VZ89YBW3P8
• N-Methylurea, Vetec(TM) reagent grade, 97%
• CCRIS 9137
• SY018863
• J-505015
• InChI=1/C2H6N2O/c1-4-2(3)5/h1H3,(H3,3,4,5
• A832503
• EC 209-935-0
• FT-0628929
• N-Methylurea, 97%
• Q5476523
• 598-50-5
• CHEBI:44383
• STR01326
• CS-W016687
• MFCD00007950
• EN300-17436
• METHYLUREA-D6
• STK400004
• BBL013131
• DB-053475
• +Expand

• MDL： MFCD00007950
• InChIKey： XGEGHDBEHXKFPX-UHFFFAOYSA-N
• Inchi： 1S/C2H6N2O/c1-4-2(3)5/h1H3,(H3,3,4,5)
• SMILES： O=C(N([H])[H])N([H])C([H])([H])[H]
• BRN： 878189

Computed Properties

• Exact Mass: 74.04800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 74.048013
• Heavy Atom Count: 5
• Complexity: 42.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 55.1

Experimental Properties

• LogP: 0.37570
• PSA: 55.12000
• Refractive Index: 1.4264 (estimate)
• Water Partition Coefficient: 1000 g/L (20 ºC)
• Boiling Point: 373.9℃ at 760mmHg
• Melting Point: 96.0 to 102.0 deg-C
• Flash Point: 23.1 °C
• Solubility: 1000g/l (Lit.)
• Color/Form: White or off white crystals.
• PH: 6.7 (50g/l, H2O, 20℃)
• Density: 1.2040

Methylurea Security Information

• RTECS：YT7175000
• WGK Germany：3
• Safety Term：S36/37;S45
• Safety Instruction： S22-S36-S45-S36/37
• Risk Phrases：R20/21/22; R37; R68
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： R20/21/22;R37;R68
• Signal Word：Warning
• TSCA：Yes

Methylurea Customs Data

• HS CODE：29241900
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds